Cas no 110234-57-6 (3-(pentafluoroethyl)-1,2-oxazol-5-amine)

• Product Name: 3-(pentafluoroethyl)-1,2-oxazol-5-amine
• CAS No: 110234-57-6
• MF: C₅H₃F₅N₂O
• MW: 202.082138299942
• CID: 1192004
• PubChem ID: 15613880
• Update Time: 2025-05-24

3-(pentafluoroethyl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolamine, 3-(pentafluoroethyl)-
• 3-(pentafluoroethyl)-1,2-oxazol-5-amine
• SCHEMBL8765031
• EN300-1945554
• 110234-57-6
• GHJPNJBUUMZTJZ-UHFFFAOYSA-N
• 3-(1,1,2,2,2-pentafluoroethyl)-1,2-oxazol-5-amine

• Inchi： 1S/C5H3F5N2O/c6-4(7,5(8,9)10)2-1-3(11)13-12-2/h1H,11H2
• InChI Key： GHJPNJBUUMZTJZ-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=C(N)ON=1)F

Computed Properties

• Exact Mass: 202.01659
• Monoisotopic Mass: 202.01655353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 3-(pentafluoroethyl)-1,2-oxazol-5-amine

Professional Introduction to Compound with CAS No. 110234-57-6 and Product Name: 3-(pentafluoroethyl)-1,2-oxazol-5-amine

The compound with the CAS number 110234-57-6 and the product name 3-(pentafluoroethyl)-1,2-oxazol-5-amine represents a significant advancement in the field of medicinal chemistry. This heterocyclic amine derivative has garnered considerable attention due to its unique structural features and potential applications in pharmaceutical research. The presence of a pentafluoroethyl group in its molecular structure imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, particularly in enhancing drug efficacy and metabolic stability. The 3-(pentafluoroethyl)-1,2-oxazol-5-amine molecule, with its fluorinated side chain, is no exception. Research has demonstrated that the introduction of fluorine atoms can modulate the pharmacokinetic properties of drugs, leading to improved bioavailability and reduced susceptibility to enzymatic degradation. This has opened up new avenues for the development of more effective therapeutic agents.

The oxazole core in this compound is another critical feature that contributes to its potential biological activity. Oxazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of the pentafluoroethyl group and the oxazole ring in 3-(pentafluoroethyl)-1,2-oxazol-5-amine suggests that it may exhibit unique pharmacological effects that are not observed with other analogs. This has prompted researchers to explore its potential as a lead compound for further drug development.

In vitro studies have begun to uncover the mechanistic aspects of 3-(pentafluoroethyl)-1,2-oxazol-5-amine. Initial experiments suggest that it interacts with various biological targets, including enzymes and receptors involved in disease pathways. The fluorinated side chain appears to play a crucial role in modulating these interactions, potentially leading to enhanced binding affinity and selectivity. These findings are particularly exciting for drug discovery efforts aimed at developing targeted therapies for complex diseases.

The synthesis of 3-(pentafluoroethyl)-1,2-oxazol-5-amine presents an interesting challenge due to the complexity of its molecular structure. Advanced synthetic methodologies have been employed to construct the oxazole ring and introduce the pentafluoroethyl group with high precision. Techniques such as transition metal-catalyzed cross-coupling reactions and fluorination methods have been instrumental in achieving this goal. These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for scalable production of this compound for further research.

As research progresses, the potential applications of 3-(pentafluoroethyl)-1,2-oxazol-5-amine are expected to expand beyond initial findings. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. The compound's unique structural features make it an attractive candidate for further exploration in various therapeutic domains. Whether it ultimately translates into a new drug or serves as a valuable intermediate in synthetic chemistry, its impact on medicinal research is undeniable.

The development of novel compounds like 3-(pentafluoroethyl)-1,2-oxazol-5-amine underscores the dynamic nature of modern chemical biology. By leveraging cutting-edge synthetic techniques and computational methods, researchers can rapidly design and test new molecules with tailored properties. This iterative process is essential for advancing our understanding of biological systems and developing effective treatments for human diseases. The story of 3-(pentafluoroethyl)-1,2-oxazol-5-amine is a testament to this ongoing quest for scientific discovery.